Cas no 2494-79-3 (4-Chloro-3-(chlorosulfonyl)benzoic Acid)

• Product Name: 4-Chloro-3-(chlorosulfonyl)benzoic Acid
• CAS No: 2494-79-3
• MF: C₇H₄Cl₂O₄S
• MW: 255.075259208679
• MDL: MFCD00625723
• CID: 95226
• PubChem ID: 329786377
• Update Time: 2025-04-18

4-Chloro-3-(chlorosulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chlorosulfonyl)benzoic acid
• 4-Chloro-3-Chlorosulfonylbenzoic Acid
• 4-Chloro-3-chlorosulfonyl-benzoic acid
• 4-Chloro-3-(chlorosulphonyl)benzoic acid
• Benzoic acid, 4-chloro-3-(chlorosulfonyl)-
• 4-CHLORO-3-CHLOROSULFONYLBENZOICACID
• KSC495G1J
• BEN288
• LYBQQYNSZYSUMT-UHFFFAOYSA-N
• STL219911
• SBB042843
• 3-chlorosulfonyl-4-chlorobenzoic acid
• 4-chlo
• AB06583
• 4-Chloro-3-chlorosulfonyl-benzoic acid, AldrichCPR
• Z56794096
• NS00027773
• A20622
• EINECS 219-667-6
• FT-0600630
• 2494-79-3
• AS-11446
• W-107272
• 5-carboxy-2-chlorobenzenesulfonyl chloride
• 4-chloro-5-chlorosulfonyl benzoic acid
• AMY30987
• MFCD00625723
• EN300-01716
• SY110108
• 4-Chloro-3-(chlorosulfonyl)benzoicAcid
• AT-419/40153188
• Benzoic acid,4-chloro-3-(chlorosulfonyl)-
• CS-W014085
• benzyl4-aminoazepane-1-carboxylate
• 4-chloro-5-chlorosulfonylbenzoic acid
• AKOS000115106
• DTXSID30179657
• SCHEMBL396004
• 4-Chloro-3-chlorosulfonylbenzoic acid, AldrichCPR
• 4-Chloro-3-(chlorosulfonyl) benzoic acid
• DB-037952
• 3-(Chlorosulfonyl)-4-chlorobenzoic Acid; 3-Carboxy-6-chlorobenzenesulfonyl Chloride;
• 4-Chloro-3-(chlorosulfonyl)benzoic Acid

• MDL： MFCD00625723
• Inchi： 1S/C7H4Cl2O4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)
• InChI Key： LYBQQYNSZYSUMT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 253.92100
• Monoisotopic Mass: 253.9207352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 165-170°C
• Boiling Point: 432.4±35.0 °C at 760 mmHg
• Flash Point: 215.3±25.9 °C
• PSA: 79.82000
• LogP: 3.04650

4-Chloro-3-(chlorosulfonyl)benzoic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides